![molecular formula C21H14N2O4S B2801088 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-naphthoate CAS No. 877636-75-4](/img/structure/B2801088.png)
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-naphthoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-naphthoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as advantages and limitations for lab experiments.
Scientific Research Applications
Discovery and Antagonist Properties
One of the significant findings related to this compound is its role as a functional antagonist of the apelin (APJ) receptor, identified as ML221 . This discovery highlights the compound's potential in modulating cardiovascular homeostasis and its association with cardiovascular diseases, energy metabolism, and gastrointestinal function. ML221 shows potent antagonistic activity in cell-based assays, with high selectivity over the closely related angiotensin II type 1 (AT1) receptor. This specificity was achieved through a thorough investigation of structure-activity relationships and in vitro pharmacologic characterization (Maloney et al., 2012).
Chemical Structure and Synthesis
Research on the chemical structure and synthesis of isomeric enaminones, closely related to the main compound, showcases the versatility of these molecules. The study demonstrates the possible tautomeric forms and the stability of endo-enol enamine forms, both in solution and the crystalline state, characterized by strong intramolecular hydrogen bonds. This research opens pathways for further chemical manipulations and understanding of the compound's reactivity (Brbot-Šaranović et al., 2001).
Pharmacological Research
Another aspect of research on pyran derivatives, including structures similar to 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-naphthoate, involves their neurotropic and antidepressive activities. These studies underline the compound's potential in influencing neurological pathways and behaviors, hinting at its possible therapeutic applications (Ermili et al., 1976).
Antimicrobial and Antibacterial Activities
The compound and its derivatives have been studied for their antimicrobial properties. Research into pyrano[2,3-d]pyrimidine and related heterocycles shows promising antibacterial activities, indicating the compound's utility in developing new antimicrobial agents (El-Agrody et al., 2000).
Cognitive Disorders Treatment
Further investigations into the compound's derivatives explore their role as selective inhibitors for treating cognitive disorders. This research focuses on enhancing central cGMP levels in the brain, showcasing the compound's potential in addressing cognitive impairments and associated neurological conditions (Verhoest et al., 2012).
properties
IUPAC Name |
[4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] naphthalene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N2O4S/c24-18-11-17(13-28-21-22-8-3-9-23-21)26-12-19(18)27-20(25)16-7-6-14-4-1-2-5-15(14)10-16/h1-12H,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PPDWYEQLJZBNQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(=O)OC3=COC(=CC3=O)CSC4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 2-naphthoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.